Cas no 2172515-06-7 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(methoxymethyl)butanoic acid
• CAS No: 2172515-06-7
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6250282
• PubChem ID: 165513685
• Update Time: 2025-10-28

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(methoxymethyl)butanoic acid
• EN300-1511893
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-(methoxymethyl)butanoic acid
• 2172515-06-7

• Inchi： 1S/C27H34N2O6/c1-4-27(17-34-3,25(31)32)29-24(30)14-13-18(2)15-28-26(33)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,4,13-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FNQDJEQFPANSPL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(methoxymethyl)butanoic acid

Chemical Compound CAS No. 2172515-06-7: A Comprehensive Overview

The chemical compound with CAS No. 2172515-06-7, known as 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(methoxymethyl)butanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methyl substituent, and a methoxymethyl functionality. These features make it a valuable tool in peptide synthesis and other advanced chemical processes.

The Fmoc group is a well-known protecting group in peptide chemistry, widely used for its stability and ease of removal under specific conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a pentanamido chain. This structure suggests potential applications in the synthesis of bioactive peptides or as an intermediate in the development of novel therapeutic agents. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the design of peptide-based drugs with enhanced stability and bioavailability.

The presence of a methoxymethyl group adds another layer of functionality to this molecule. Methoxymethyl groups are often used to modulate the physical properties of compounds, such as solubility and lipophilicity, which are critical factors in drug delivery systems. Additionally, the 4-methyl substituent on the pentanamido chain may influence the compound's stereochemistry and reactivity, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and coupling reactions. Researchers have also explored its use as an intermediate in the construction of more complex molecules, leveraging its unique functional groups to create bioactive compounds with tailored properties. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated the utility of similar compounds in inhibiting specific enzymes or targeting disease pathways.

In terms of applications, this compound holds promise in several areas. Its role as a building block in peptide synthesis could contribute to the development of new antibiotics or anticancer agents. Furthermore, its structural features make it a candidate for use in targeted drug delivery systems or as a component in vaccines. Ongoing research is focused on optimizing its synthesis and exploring its biological activity to unlock its full potential.

From an environmental perspective, understanding the ecological impact of this compound is crucial. Studies have shown that similar compounds can undergo biodegradation under specific conditions, reducing their environmental footprint. However, further research is needed to assess the long-term effects of this compound on ecosystems and human health.

In conclusion, CAS No. 2172515-06-7 represents a significant advancement in chemical synthesis with broad implications for pharmaceutical research and development. Its unique structure and functional groups make it a valuable tool for scientists working on innovative solutions in medicine and biotechnology. As research continues to uncover its potential applications, this compound is poised to play a key role in shaping future therapeutic strategies.